3-Chloro-4-(chloromethyl)pyridine
Overview
Description
Synthesis Analysis
The synthesis of 3-Chloro-4-(chloromethyl)pyridine involves several steps. For example, 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase fluorination of 2,3,5-DCTC produces 2,3,5-DCTF .Molecular Structure Analysis
The molecular formula of this compound is CHClN with an average mass of 127.572 Da and a monoisotopic mass of 127.018875 Da .Physical and Chemical Properties Analysis
This compound is a white crystalline solid with a molecular formula of C6H6Cl2N.HCl. It has a molecular weight of 198.5 g/mol .Scientific Research Applications
Synthesis and Chemical Reactions
3-Chloro-4-(chloromethyl)pyridine is involved in various synthesis and chemical reactions. For instance, it has been used as a precursor in the generation of pyridine o-quinodimethane analogues, leading to tetrahydroquinoline and -isoquinoline type adducts through Diels-Alder reactions (Carly et al., 1996). Additionally, the compound finds applications in the enantioselective synthesis of 4-(dimethylamino)pyridines, playing a role in asymmetric catalysis (Busto et al., 2006).
Applications in Material Science
In material science, this compound is utilized in the development of various compounds. For example, its derivatives have been used in the synthesis of TCNQ complexes, which are significant in studying the electrical conductivity of certain materials (Bruce & Herson, 1967). Moreover, this compound is involved in the formation of cyclopalladated complexes of 4-aryl-2,1,3-benzothiadiazoles, which are investigated for their photophysical properties (Mancilha et al., 2011).
Agricultural Applications
In the agricultural sector, derivatives of this compound have been explored for their herbicidal properties. Research indicates differences in biological activities based on the substitution positions of the chlorine atom on the pyridine ring, which is vital for developing effective herbicides (Andrea et al., 1990).
Pharmaceutical and Chemical Synthesis
In the field of pharmaceuticals, this compound plays a role in the synthesis of specific intermediates. For instance, it is used in the modified synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in the production of gastroesophageal reflux disease (GERD) treatments (Gilbile et al., 2017). Additionally, its derivatives are explored in the preparation of novel compounds with potential antifungal activity (Wang et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-4-(chloromethyl)pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2N/c7-3-5-1-2-9-4-6(5)8/h1-2,4H,3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJHYIPDRTOJPCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1CCl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901299508 | |
Record name | 3-Chloro-4-(chloromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901299508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
485828-89-5 | |
Record name | 3-Chloro-4-(chloromethyl)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=485828-89-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-4-(chloromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901299508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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